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Compound of Interest

Compound Name: Halosulfuron-methyl!

Cat. No.: B1672931

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of halosulfuron-methyl, a
selective post-emergence herbicide, across a range of crop varieties. It includes supporting
experimental data on crop tolerance and weed control efficacy, detailed experimental protocols
for assessing selectivity, and comparisons with alternative herbicides.

Executive Summary

Halosulfuron-methyl is a sulfonylurea herbicide that selectively controls broadleaf weeds and
sedges in various crops. Its mode of action is the inhibition of the acetolactate synthase (ALS)
enzyme, which is crucial for the biosynthesis of branched-chain amino acids in susceptible
plants[1][2][3][4]. This guide synthesizes data from multiple studies to assess the selectivity of
halosulfuron-methyl in key agricultural crops, including sugarcane, maize, rice, and dry
beans. The data presented demonstrates that while halosulfuron-methyl is generally safe for
these crops, selectivity can vary depending on the crop variety, application rate, and
environmental conditions.

Comparative Performance Data

The following tables summarize the quantitative data on crop injury, weed control, and yield
from various studies.
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Table 1: Selectivity of Halosulfuron-Methyl in Sugarcane

Varieties
Yield
Halosulfuro .
Phytotoxicit Increase
Sugarcane n-Methyl . Weed
. y Rating (0- (%) vs. Reference
Variety Rate (g Control (%)
. 10 scale) Weedy
a.i./ha)
Check
1-3 (visual
Co 06027 67.5 96.3-97.0 60.9 - 64.8 [5]
recovery)
4 (incomplete >5%
Co 94008 67.5 96.3-97.0 _
recovery) reduction
" >5%

Co 8021 67.5 Not specified  96.3-97.0 _
reduction
>5%

Co 99006 67.5 Not specified 96.3-97.0 )
reduction

B No
Not Specified  67.5 o 97.8-97.9 60.9 - 64.8
phytotoxicity
" No
Not Specified  75.0 o 97.8-97.9 60.9 - 64.8
phytotoxicity
_ No

Not Specified  150.0 o 97.8-97.9 60.9 - 64.8

phytotoxicity

Table 2: Selectivity of Halosulfuron-Methyl in Maize

Varieties
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Halosulfuro o Weed
. Phytotoxicit o
Maize n-Methyl Control Grain Yield
. y o Reference
Hybrid Rate (g Efficiency (g/ha)
. Symptoms
a.i./ha) (%)
Chlorosis and
) . ] N Not affected
Pioneer 3027  Not specified stunting at Not specified
) at lower rates
higher rates
- No adverse 98.09 (30
Not Specified 67.5 65.90 - 70.70
effects DAS)

Table 3: Selectivity of Halosulfuron-Methyl in Rice

Varieties
Halosulfuro o
. Phytotoxicit .
Rice n-Methyl Weed Yield
. Reference
Cultivar Rate (g Control (%) Impact
] Symptoms
a.i./ha)
_ Increased
N No phytotoxic  Up to 90% )
Not Specified  15-60 plant height
symptoms (Cyperaceae) )
and tillers

Table 4: Selectivity of Halosulfuron-Methyl in Dry Bean

Varieties
Halosulfuron-
Dry Bean . .
Methyl Rate (g  Injury (%) Yield Impact Reference
Market Class .
a.i./ha)
White Bean 25, 37.5,50 2, 3, 4 (transient)  Not specified
Adzuki Bean 35,70 Up to 65% 28% reduction
Black, Cranberry, 35 70 No significant No significant
Kidney ’ effect effect
© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1672931?utm_src=pdf-body
https://www.benchchem.com/product/b1672931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Comparison with Alternative Herbicides

Halosulfuron-methyl offers a distinct advantage in controlling sedges compared to many other
herbicides.

Table 5: Comparison of Halosulfuron-Methyl with

Alternative Herbicides inh Sugarcane

Yield
] Weed
. Primary Increase
Herbicide Rate Control
. Target . (%) vs. Reference
Treatment (a.i./ha) Efficiency
Weeds Weedy
(%)
Check
Sedges,
Halosulfuron-
67.5¢ Broadleaf 97.8-97.9 60.9 - 64.8
methyl
weeds
) Broadleaf
Atrazine + -
Not specified weeds, some 8.7 33.9
2,4-D
grasses
Halosulfuron- Significantly
6759+ 1.25 Broad- ) )
methyl + High higher than
i kg spectrum
Atrazine weedy check
Halosulfuron- Significantly
67.59g + 525 Broad- ] ]
methyl + High higher than
o g spectrum
Metribuzin weedy check

Table 6: Comparison of Halosulfuron-Methyl with
Alternative Herbicides in Maize
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Herbicide
Treatment

Rate (a.i./ha)

Primary Target
Weeds

Key Findings Reference

Effective against

Halosulfuron- N Sedges,
Not specified Cyperus
methyl Broadleaf weeds
rotundus
N Broad-spectrum Lacks selectivity
Glyphosate Not specified ) )
(non-selective) for in-crop use
N Less effective on
2,4-D Not specified Broadleaf weeds
sedges
Halosulfuron-
Metsulfuron- » Broadleaf weeds, methyl is
Not specified ]
methyl some grasses superior for
sedge control
. . Not effective for
Dicamba Not specified Broadleaf weeds

sedge control

Experimental Protocols
General Methodology for Assessing Herbicide

Selectivity

A standardized approach is crucial for accurately assessing the selectivity of herbicides like

halosulfuron-methyl. The following protocol outlines the key steps involved in conducting

such field trials.

1. Experimental Design:

o Layout: Randomized Complete Block Design (RCBD) is commonly used to minimize the

effects of field variability.

o Replications: A minimum of three to four replications for each treatment is recommended to

ensure statistical validity.
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Plot Size: The size of individual plots should be sufficient to obtain representative data,
typically ranging from 10 to 50 square meters.

. Treatments:

Herbicide Rates: Include the recommended label rate, as well as higher (e.g., 2x) and lower
rates to determine the margin of crop safety.

Control Groups: A weedy check (no herbicide) and a weed-free check (manual weeding) are
essential for comparison.

Alternative Herbicides: Include treatments with standard or alternative herbicides for a
comparative assessment.

. Application:

Timing: Applications should be made at the crop and weed growth stages specified on the
product label (e.g., pre-emergence, post-emergence at a specific leaf stage).

Equipment: Use a calibrated research sprayer with appropriate nozzles to ensure uniform
application.

Environmental Conditions: Record weather data (temperature, humidity, wind speed) at the
time of application.

. Data Collection:

Crop Injury (Phytotoxicity): Visually assess crop injury at regular intervals (e.g., 7, 14, 21,
and 28 days after treatment - DAT). Use a standardized rating scale, such as the 0-100%
scale from the Canadian Weed Science Society, where 0% indicates no injury and 100%
indicates complete crop death. Symptoms to record include:

o Chlorosis (yellowing)
o Necrosis (tissue death)

o Stunting (reduced height)
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o Deformation (malformation of leaves or stems)

Weed Control Efficacy:

o Visual Ratings: Assess the percentage of weed control for each species present compared
to the weedy check.

o Weed Density and Biomass: Count the number of weeds per unit area and/or harvest and
weigh the above-ground weed biomass.

Crop Yield: Harvest the crop from the center of each plot to avoid edge effects and measure
the yield (e.g., grain weight, cane tonnage).

. Statistical Analysis:

Subject the collected data to Analysis of Variance (ANOVA) to determine the statistical
significance of treatment effects.

Use a mean separation test (e.g., Tukey's HSD, LSD) to compare treatment means.

Mandatory Visualizations
Signaling Pathway of Halosulfuron-Methyl
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Caption: Mechanism of action of halosulfuron-methyl, an ALS inhibitor herbicide.

Experimental Workflow for Herbicide Selectivity
Assessment
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Caption: Workflow for conducting herbicide selectivity and efficacy trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

